N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C21H27N3O3/c25-19-11-4-5-14-24(19)18-10-6-9-17(15-18)23-21(27)20(26)22-13-12-16-7-2-1-3-8-16/h6-7,9-10,15H,1-5,8,11-14H2,(H,22,26)(H,23,27)
• InChI Key: WWVMCLIKOSKTEK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC(=CC=C2)N3CCCCC3=O
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol
• CAS No.: 941919-99-9

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O3 and its molecular weight is 369.465. The purity is usually 95%.
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Scientific Research Applications

Polyamine Analogues and Antitumor Activity

Research on polyamine analogues like N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm) has demonstrated significant antitumor properties, suggesting that compounds with similar structural features could have potential in cancer therapy. The mechanism involves the induction of programmed cell death (PCD) through the overexpression of spermidine/spermine N1-acetyltransferase (SSAT) and the production of hydrogen peroxide (H2O2), indicating oxidative stress as a contributing factor to cytotoxicity (Ha et al., 1997).

Synthesis of Di- and Mono-Oxalamides

The development of novel synthetic methodologies for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides showcases the versatility of oxalamide derivatives in chemistry. This approach highlights the potential for synthesizing a wide range of oxalamide compounds, which could include N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide, for various applications ranging from medicinal chemistry to material science (Mamedov et al., 2016).

Antioxidant Properties and Oxidative Stress Mitigation

Studies on compounds like 1-ethyl-3-[4-(2,2,6,6-tetra-methylpiperidine-1-oxyl)]-1-nitrosourea (SLENU) have shown effectiveness in mitigating oxidative stress induced by other compounds (e.g., CCNU in rats), suggesting that similar N-oxyl derivatives could possess antioxidant properties or be used in combination therapies to reduce side effects associated with oxidative damage (Gadjeva et al., 2005).

Catalysts in Organic Synthesis

Research on nitrogen-doped carbon nanotubes (NCNTs) and their use in the selective allylic oxidation of cyclohexene indicates the potential of nitrogen-containing compounds as catalysts or catalytic enhancers in chemical reactions. The ability to promote radical chain propagation and influence product selectivity highlights the importance of nitrogen-functionalized materials in industrial and synthetic chemistry applications (Cao et al., 2014).